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Introduction

In the highly regulated environment of Good Laboratory Practice (GLP), ensuring the accuracy,
reliability, and integrity of data is paramount. A cornerstone of achieving this is a meticulously
planned and executed equipment calibration and maintenance program. This document
provides detailed application notes and protocols for establishing and managing GLP-compliant
schedules for equipment calibration and maintenance. Adherence to these guidelines is critical
for regulatory compliance and the generation of scientifically sound and reproducible data in
non-clinical studies.[1][2][3][4]

Core Principles of GLP-Compliant Equipment

Management

A robust equipment management system under GLP is built on several key principles:

o Standard Operating Procedures (SOPs): Comprehensive and approved SOPs must be in
place for the operation, calibration, and maintenance of all critical laboratory equipment.[1][5]

These documents provide standardized instructions to ensure consistency and adherence to
GLP requirements.
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Regularly Scheduled Activities: Calibration and maintenance are not ad-hoc activities but are
performed at predefined intervals.[6] These schedules are determined by factors such as
manufacturer's recommendations, frequency of use, and a thorough risk assessment.[2][7]

Traceability: All calibrations must be traceable to national or international standards.[1] This
is typically achieved by using certified reference materials and accredited calibration service
providers.

Meticulous Documentation: Every calibration and maintenance event must be thoroughly
documented.[1][8][9] These records provide a complete history of the equipment's
performance and are subject to regulatory inspection.

Trained Personnel: Only trained and qualified personnel should perform calibration and
maintenance activities. Training records must be maintained to demonstrate competency.

Experimental Protocols

Protocol 1: Establishing a Risk-Based Calibration
Schedule

A risk-based approach allows for the optimization of calibration intervals, focusing resources on
equipment that has the highest impact on data quality and regulatory compliance.[2][3][7]

Methodology:
e Equipment Inventory and Ciriticality Assessment:
o Create a comprehensive inventory of all laboratory equipment.

o For each piece of equipment, assess its criticality to the generation of reliable data.
Categorize equipment as high, medium, or low risk.

» High-Risk: Instruments directly used to generate primary study data (e.g., analytical
balances, chromatographs, spectrophotometers).

» Medium-Risk: Equipment that supports the study but does not directly generate primary
data (e.g., centrifuges, incubators, refrigerators).
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» Low-Risk: Ancillary equipment with minimal impact on data integrity (e.g., vortex mixers,

magnetic stirrers).

o Determine Initial Calibration Intervals:
o For new equipment, start with the manufacturer's recommended calibration interval.

o For existing equipment, review historical calibration and maintenance data to establish an

initial frequency.
e Conduct a Formal Risk Assessment:

o For each piece of high and medium-risk equipment, conduct a formal risk assessment to
justify the calibration interval.

o The risk assessment should consider:
» The likelihood of the equipment failing or drifting out of tolerance.
» The impact of an out-of-tolerance (OOT) event on study data.
» The history of the instrument's performance.
e Review and Adjust Intervals:

o Periodically review calibration data. If an instrument consistently remains within tolerance
over several calibration cycles, the interval may be extended. Conversely, if an instrument
frequently requires adjustment or fails calibration, the interval should be shortened. Any
changes to the calibration interval must be documented and justified.

Protocol 2: Standard Operating Procedure (SOP) for
Equipment Calibration

This protocol outlines the general steps for performing and documenting equipment calibration.

Specific details will vary depending on the instrument.

Methodology:
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e Pre-Calibration Checks:
o Ensure the equipment is clean and in good working order.

o Verify that the environmental conditions (temperature, humidity) are within the required
range for calibration.

o Confirm that the calibration standards are certified and within their expiry date.

o Calibration Procedure:

[e]

Follow the approved SOP for the specific instrument.

o Perform an "as-found" calibration check to determine the instrument's status before any
adjustments.

o If the "as-found" results are within the acceptance criteria, the instrument passes
calibration.

o If the "as-found" results are out-of-tolerance, document the deviation and perform
necessary adjustments or repairs.

o After adjustments, perform an "as-left" calibration to ensure the instrument is now
operating within the specified tolerances.

» Documentation:
o Record all calibration activities in the equipment's logbook.[8]

o The record should include:

Unique equipment identifier.

Date of calibration.

Identity of the person performing the calibration.

Identification of the calibration standards used.
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"As-found" and "as-left" results.

Acceptance criteria.

A statement of whether the equipment passed or failed calibration.

Due date for the next calibration.

Protocol 3: Developing a Preventive Maintenance
Schedule

Preventive maintenance is crucial for prolonging the life of equipment and preventing
unexpected failures that can disrupt studies.

Methodology:

Review Manufacturer's Recommendations:

o Consult the equipment manual for recommended preventive maintenance tasks and their
frequencies.

Establish a Maintenance Schedule:

o Create a schedule for all routine maintenance activities, such as cleaning, lubrication, and
replacement of consumable parts.

o The schedule should be integrated with the calibration schedule to minimize downtime.

Define Maintenance Procedures:

o Develop SOPs for each routine maintenance task. These should provide clear, step-by-
step instructions.

Documentation:

o Record all preventive maintenance activities in the equipment's logbook. The record
should include the date, the task performed, and the person who performed it.
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Data Presentation

The following tables provide examples of typical calibration intervals and acceptance criteria for
common laboratory equipment. These should be adapted based on a formal risk assessment

and specific laboratory requirements.

Table 1: Example Calibration Frequencies and Acceptance Criteria
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. ) ] . ] Example
. Typical Calibration Key Calibration
Equipment Type Acceptance
Frequency Parameters L
Criteria
Repeatability: < 0.10%
Daily (user check), Linearity, for weights = 100mg.

Analytical Balance

Quarterly (full

Repeatability,

Accuracy: Within £

calibration) Eccentricity 0.1% of the standard
weight.
) Slope: 95% - 105%.
pH Meter Daily (before use) Slope, Offset
Offset: + 30 mV.
Wavelength Accuracy:
1 nm in the UV
range, £2 nm in the
i Wavelength Accuracy, visible range.
UV-Vis ] )
Annually Photometric Accuracy, = Photometric Accuracy:
Spectrophotometer ] o
Stray Light Within £0.01 AU of the

standard. Stray Light:
<1%T at specified
wavelength.[10]

High-Performance
Liquid
Chromatography
(HPLC) System

Every 6 months

Pump Flow Rate,
Gradient Accuracy,
Detector Wavelength
Accuracy, Injector

Precision

Flow Rate Accuracy:
+2% of the setpoint.
Gradient Accuracy:
+1% of the set
composition.
Wavelength Accuracy:
=2 nm. Injector
Precision: RSD <
1.0%.

Centrifuge

Annually

Speed (RPM),

Temperature, Timer

Speed: +5% of the
setpoint. Temperature:
+2°C of the setpoint.
Timer: £5% of the set

time.
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Temperature

Temperature
Uniformity: £1.0°C.

Incubator Quarterly Uniformity and N
. Temperature Stability:
Stability
+0.5°C.
Freezer (-20°C / Temperature Temperature: Within
Annually o )
-80°C) Verification +5°C of the setpoint.
Temperature
Accuracy: £0.5°C of
Temperature Accuracy the setpoint.
Thermal Cycler Annually

and Uniformity

Temperature
Uniformity: £0.5°C

across the block.

Table 2: Example Preventive Maintenance Schedule
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Equipment .
Daily Weekly Monthly Quarterly Annually
Type
Analytical Clean Professional
Balance weighing pan  servicing
Clean and
Check
store
pH Meter electrolyte
electrode
level
properly
UV-Vis
Clean cell Replace
Spectrophoto
holder lamps
meter
Purge pump ) )
HPLC ] Degas mobile  Clean pump Replace Professional
lines, check o
System phases heads pump seals servicing
for leaks
, Clean rotor Inspect rotor Lubricate O-
Centrifuge ] )
and chamber  for corrosion rings
Check water
] o Check door
Incubator level (if Clean interior
] gasket
applicable)
Freezer ]
Defrost (if ] Check door
(-20°C/ Clean filter
necessary) seals
-80°C)
Thermal
Clean block
Cycler

Mandatory Visualization

The following diagrams illustrate key workflows in a GLP-compliant equipment management

program.
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Caption: GLP Equipment Management Lifecycle.
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Caption: GLP Equipment Calibration Workflow.
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Caption: Preventive Maintenance Schedule Implementation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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